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Compound of Interest

Compound Name: Cortodoxone-d2

Cat. No.: B6594704 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity

Cortodoxone-d2 for use as an internal standard in quantitative analyses, several commercial

suppliers offer this deuterated analog of cortodoxone. This technical guide provides a detailed

overview of available suppliers, key product specifications, and a comprehensive experimental

protocol for its application in liquid chromatography-mass spectrometry (LC-MS).

Supplier and Product Overview
Cortodoxone-d2, also known as 11-Deoxycortisol-d2, is a stable isotope-labeled version of

cortodoxone, a glucocorticoid steroid hormone. Its primary application in a research setting is

as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas

chromatography-mass spectrometry (GC-MS), or, most commonly, LC-MS.[1] The deuterium

labeling provides a distinct mass signature that allows for accurate quantification of the

unlabeled analyte in complex biological matrices.

The following table summarizes the available quantitative data from prominent commercial

suppliers of Cortodoxone-d2. Please note that while efforts have been made to compile a

comprehensive list, pricing and availability are subject to change and should be confirmed

directly with the suppliers.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Purity

Available
Quantitie
s &
Pricing

MedChem

Express

HY-

77839S1

1271728-

08-5

C₂₁H₂₈D₂O

₄
348.47

>98%

(Typically)

500 µg:

$260 USD

(price may

vary)

DC

Chemicals
DC50228

1271728-

08-5

C₂₁H₂₈D₂O

₄
348.47

Information

not readily

available

Contact for

quote

Note: Purity information is often found on the Certificate of Analysis (CoA), which may be

available for download on the supplier's website or upon request. It is crucial to obtain the lot-

specific CoA for accurate experimental work.

Experimental Protocol: Quantitative Analysis of
Cortodoxone in Biological Samples using
Cortodoxone-d2 as an Internal Standard by LC-
MS/MS
This protocol outlines a general procedure for the quantification of cortodoxone in a biological

matrix (e.g., plasma, serum) using Cortodoxone-d2 as an internal standard. Method

optimization and validation are essential for each specific application.

1. Materials and Reagents

Cortodoxone analytical standard

Cortodoxone-d2 internal standard

LC-MS grade methanol, acetonitrile, and water

Formic acid (or other appropriate mobile phase modifier)
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Biological matrix (e.g., drug-free plasma) for calibration standards and quality controls

Solid Phase Extraction (SPE) cartridges or protein precipitation reagents

2. Preparation of Stock and Working Solutions

Cortodoxone Stock Solution (1 mg/mL): Accurately weigh and dissolve Cortodoxone in

methanol.

Cortodoxone-d2 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

Cortodoxone-d2 in methanol.

Working Standards: Prepare a series of working standard solutions by serially diluting the

Cortodoxone stock solution with methanol or a suitable solvent to create a calibration curve.

Internal Standard Working Solution: Dilute the Cortodoxone-d2 stock solution to a

concentration that provides a stable and appropriate response in the LC-MS/MS system.

3. Sample Preparation (Protein Precipitation Method)

To 100 µL of the biological sample (calibrator, quality control, or unknown), add 300 µL of the

internal standard working solution in acetonitrile.

Vortex for 1 minute to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase.

4. LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A suitable reversed-phase column (e.g., C18, Phenyl-Hexyl).
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Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B). The gradient program should be optimized to achieve good separation of

cortodoxone from matrix components.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple

Reaction Monitoring (MRM) mode.

Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically used for

steroid analysis.

MRM Transitions:

Cortodoxone: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined by

infusion and optimization).

Cortodoxone-d2: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined by

infusion and optimization). The precursor ion will be shifted by +2 Da compared to the

unlabeled compound.

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibrators.

Determine the concentration of cortodoxone in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Caption: Simplified steroidogenesis pathway highlighting the position of Cortodoxone.

Experimental Workflow
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Caption: Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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